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Compound of Interest

Compound Name: 1,6-Hexadecanediol

Cat. No.: B15551605

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermophysical properties, specifically

the melting and boiling points, of hexadecanediols. Due to a scarcity of experimental data for

1,6-Hexadecanediol, this document focuses on the well-characterized isomers, 1,16-

Hexadecanediol and 1,2-Hexadecanediol, to provide a valuable reference for researchers.

Additionally, a comprehensive, generalized experimental protocol for the determination of these

properties in long-chain diols is presented.

Thermophysical Properties of Hexadecanediol
Isomers
The positioning of hydroxyl groups along the sixteen-carbon chain of hexadecanediol

significantly influences its thermophysical properties. The following table summarizes the

available experimental data for two common isomers.
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Property
1,16-
Hexadecanediol

1,2-Hexadecanediol 1,6-Hexadecanediol

CAS Number 7735-42-4[1][2][3] 6920-24-7 28047-88-3[4]

Molecular Formula C₁₆H₃₄O₂[1][2] C₁₆H₃₄O₂ C₁₆H₃₄O₂

Molecular Weight 258.44 g/mol [1][2] 258.44 g/mol 258.44 g/mol [5]

Melting Point 91-94 °C[1][3] 68-72 °C
No experimental data

available

Boiling Point
197-199 °C at 3

mmHg[1][3]

No experimental data

available

No experimental data

available

Note: The data for 1,6-Hexanediol (a shorter C6 chain diol, CAS 629-11-8) is often mistaken for

1,6-Hexadecanediol. 1,6-Hexanediol has a melting point of 42-45 °C and a boiling point of 250

°C at 760 mmHg.[6][7]

Experimental Protocols for Thermophysical
Property Determination
The following sections detail the standard methodologies for determining the melting and

boiling points of long-chain diols like hexadecanediols.

2.1. Melting Point Determination using the Capillary Method

This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Materials and Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[8]

Capillary tubes (sealed at one end)[9]

Sample of the long-chain diol

Mortar and pestle (for sample pulverization)
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Spatula

Procedure:

Sample Preparation: A small amount of the crystalline diol is finely ground into a powder

using a mortar and pestle. This ensures uniform packing and heat transfer.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end. A sample height of 2-3 mm is ideal.[9]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Rapid Heating (Optional): For an unknown sample, a rapid heating rate (10-20 °C/min) can

be used to determine an approximate melting range.[10]

Accurate Determination: A fresh sample is heated to a temperature about 10-15 °C below the

approximate melting point. The heating rate is then slowed to 1-2 °C per minute to allow for

thermal equilibrium.[10]

Observation and Recording: The temperature at which the first liquid droplet appears is

recorded as the beginning of the melting range. The temperature at which the last solid

crystal disappears is recorded as the end of the melting range. For a pure compound, this

range should be narrow (0.5-2 °C).[8]

2.2. Boiling Point Determination at Reduced Pressure (for High-Boiling Liquids)

High molecular weight compounds like hexadecanediols often have very high boiling points at

atmospheric pressure and may decompose before boiling. Therefore, their boiling points are

typically determined at reduced pressure.

Materials and Apparatus:

Distillation apparatus with a vacuum connection (e.g., Hickman still or short-path distillation

head)
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Round-bottom flask

Thermometer

Heating mantle

Vacuum pump and pressure gauge (manometer)

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly

sealed for vacuum. The thermometer bulb should be positioned just below the side arm

leading to the condenser to accurately measure the temperature of the vapor.

Sample and Boiling Chips: The diol sample and a few boiling chips (or a magnetic stir bar)

are placed in the round-bottom flask to ensure smooth boiling.

System Evacuation: The vacuum pump is connected and the system is slowly evacuated to

the desired pressure. The pressure should be stable before heating begins.

Heating: The sample is gently heated. As the liquid boils, the vapor will rise and condense on

the cooler surfaces.

Boiling Point Reading: The temperature is recorded when the vapor is continuously

condensing on the thermometer bulb and dripping into the collection vessel. This

temperature is the boiling point at the recorded pressure.

Pressure Correction (Optional): The boiling point at atmospheric pressure can be estimated

from the boiling point at reduced pressure using a nomograph or the Clausius-Clapeyron

equation, although this is less accurate for high-boiling compounds.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

thermophysical properties of a long-chain diol.
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Caption: Workflow for Determining Melting and Boiling Points of Long-Chain Diols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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